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Compound of Interest

Compound Name: Ethyl-p-methoxyhydrocinnamate

Cat. No.: B142521 Get Quote

This guide provides a comprehensive performance comparison of Ethyl-p-
methoxyhydrocinnamate as a fragrance ingredient against viable alternatives. Designed for

researchers, scientists, and professionals in fragrance and drug development, this document

outlines key performance indicators, supported by experimental data and detailed

methodologies.

Ethyl-p-methoxyhydrocinnamate, also known as Ethyl 3-(4-methoxyphenyl)propanoate, is a

fragrance ingredient valued for its sweet, balsamic, and slightly spicy aroma profile. Its

chemical structure, lacking the double bond found in its cinnamate counterpart, generally

results in greater stability in various formulations. While specific quantitative performance data

for this hydro-variant is not extensively published, its olfactory characteristics can be inferred

from related compounds like Ethyl p-methoxycinnamate, which presents a fruity and sweet

balsamic scent, and Ethyl hydrocinnamate, known for its hyacinth, rose, and honey notes. This

guide benchmarks its anticipated performance against established fragrance ingredients with

similar scent profiles.

Alternative Fragrance Ingredients
For a comprehensive evaluation, Ethyl-p-methoxyhydrocinnamate is compared against other

ingredients known for their sweet, balsamic, and powdery notes. These alternatives are

frequently used in floral, oriental, and gourmand fragrance compositions.

Coumarin: An organic chemical compound naturally found in plants like the tonka bean, it is

synthetically produced for its sweet, herbaceous, and warm scent, reminiscent of hay and
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almond. It is a foundational element in Fougère and Oriental fragrances and is valued for its

fixative properties.

Vanillin: The primary component of vanilla bean extract, synthetic vanillin is a widely used

fragrance ingredient with a powerful sweet, creamy, and powdery vanilla aroma[1]. It is a

versatile and tenacious ingredient used across all fragrance families as a sweetening agent

and fixative.

Heliotropin (Piperonal): This compound offers a sweet, powdery floral aroma with distinct

almond-cherry facets and undertones of vanilla[2]. It is a classic material used to impart a

heliotrope flower scent and is excellent in floral, oriental, and gourmand compositions[2].

para-Anisyl Acetate: Known for its sweet, floral, and fruity aroma, this ingredient is

reminiscent of lilac, mimosa, and anise[3][4][5]. It is primarily used as a heart-to-base note to

add sweetness and a natural effect to floral and fruity fragrances[4][6].

Quantitative Performance Comparison
The following table summarizes the key performance attributes of Ethyl-p-
methoxyhydrocinnamate and its alternatives. Longevity is a critical measure of a fragrance

ingredient's substantivity, indicating how long it remains perceptible on a standard smelling

strip.
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Ingredient CAS Number Odor Profile
Longevity (on
smelling strip)

Ethyl-p-

methoxyhydrocinnam

ate

6963-44-6

Sweet, Balsamic,

Fruity, Anisic,

Powdery (Inferred)

Data Not Available

Coumarin 91-64-5

Sweet, Hay, Almond,

Tobacco, Herbaceous,

Powdery

> 400 hours

Vanillin 121-33-5

Sweet, Creamy,

Powdery, Vanilla,

Phenolic[1]

> 400 hours[1]

Heliotropin (Piperonal) 120-57-0

Sweet, Powdery,

Floral, Almond-Cherry,

Vanilla[2]

> 200 hours[2]

para-Anisyl Acetate 104-21-2

Sweet, Floral (Lilac,

Mimosa), Fruity

(Plum), Anisic[4][5]

36 hours[5]

Experimental Protocols
To ensure objective and reproducible benchmarking, standardized experimental protocols are

essential. The following methodologies are standard in the fragrance industry for evaluating

ingredient performance.

Sensory Analysis
Sensory analysis relies on trained human panelists to quantify the olfactory characteristics of a

fragrance ingredient.

Objective: To determine the odor profile, intensity, and longevity (substantivity) of the

fragrance material.

Materials:
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Fragrance ingredient diluted in a suitable solvent (e.g., 10% in Dipropylene Glycol - DPG).

Standard paper smelling strips (blotters).

Odor-free evaluation booths.

Trained sensory panel (8-12 members).

Procedure:

Odor Profile Description: Panelists dip a smelling strip into the diluted sample and

describe the perceived scent at different time intervals (e.g., initial, 1 hour, 4 hours, 24

hours) using a standardized lexicon of odor descriptors.

Intensity Measurement: The perceived odor intensity is rated on a Labeled Magnitude

Scale (LMS), which ranges from "barely detectable" to "strongest imaginable"[7]. Ratings

are recorded at set time points to track the decay of the scent.

Longevity/Substantivity Test: The smelling strips are left in a controlled environment (20-

22°C, low air circulation), and panelists evaluate them at regular intervals until the scent is

no longer detectable. The total time is recorded as the longevity[2][8].

Instrumental Analysis (Gas Chromatography-Mass
Spectrometry)
GC-MS is a powerful analytical technique used to separate, identify, and quantify the volatile

compounds in a fragrance sample[3][9].

Objective: To determine the purity of the fragrance ingredient and to analyze its evaporation

rate from a substrate (e.g., skin or fabric).

Instrumentation: Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

Procedure (Headspace Analysis):

A known quantity of the fragrance ingredient is applied to a substrate (e.g., filter paper)

and placed in a sealed vial.
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The vial is incubated at a controlled temperature (e.g., 32°C to simulate skin temperature)

to allow volatile molecules to accumulate in the headspace (the air above the sample).

A sample of the headspace gas is injected into the GC-MS at various time intervals.

The GC separates the components, and the MS identifies them based on their mass-to-

charge ratio and fragmentation patterns[9]. The peak area of the target ingredient is

quantified over time to determine its evaporation curve, providing an instrumental measure

of longevity.

Stability Testing
Stability testing evaluates how a fragrance ingredient performs in a finished product under

various environmental conditions over time[10].

Objective: To assess the chemical stability of the fragrance ingredient in a specific product

base (e.g., lotion, ethanol-based spray) and predict its shelf life.

Procedure (Accelerated Stability Testing):

Samples of the finished product containing the fragrance ingredient are prepared.

Control samples (product base without fragrance) are also prepared.

Samples are stored under various stress conditions:

Elevated Temperature: Ovens set at different temperatures (e.g., 40°C, 50°C) to

accelerate aging[10].

Light Exposure: A light box with controlled UV and visible light exposure to test for

photodegradation[10].

Freeze-Thaw Cycles: Repeatedly cycling between freezing and thawing temperatures

(e.g., -10°C to 25°C) to assess physical stability[10].

At specified time points (e.g., 1, 2, 4, 8, 12 weeks), samples are evaluated for changes in

color, clarity, pH, and, most importantly, odor profile through sensory and GC-MS analysis

compared to a control sample stored at room temperature in the dark[2].
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Visualizations
The following diagrams illustrate key workflows and logical relationships in fragrance

performance evaluation.

Sample Preparation

Performance Analysis

Data Interpretation
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Caption: Experimental workflow for fragrance performance evaluation.
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Caption: Decision tree for fragrance ingredient selection.

Summary
Ethyl-p-methoxyhydrocinnamate is a promising fragrance ingredient with an anticipated

sweet, balsamic, and fruity profile. While it structurally suggests good stability, a lack of

published data on its longevity necessitates direct experimental evaluation. In comparison,

alternatives like Coumarin and Vanillin offer exceptional longevity and are well-characterized,

making them reliable choices for applications requiring high substantivity. Heliotropin provides a

balance of longevity and a unique floral-powdery profile, whereas p-Anisyl Acetate is suitable

for shorter-term applications where a sweet, floral note is desired. The selection of an

appropriate ingredient will ultimately depend on the specific requirements for odor profile,

longevity, stability, and cost for the target application. Further research to quantify the

performance of Ethyl-p-methoxyhydrocinnamate using the protocols outlined in this guide is

highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b142521?utm_src=pdf-body-img
https://www.benchchem.com/product/b142521?utm_src=pdf-body
https://www.benchchem.com/product/b142521?utm_src=pdf-body
https://www.benchchem.com/product/b142521?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. perfumersworld.com [perfumersworld.com]

2. fraterworks.com [fraterworks.com]

3. Para Anisyl Acetate Manufacturer & Suppliers |ELAROMA-pAAC - Elchemy [elchemy.com]

4. para Anisyl acetate - Hekserij [eng.hekserij.nl]

5. perfumersworld.com [perfumersworld.com]

6. Anisyl Acetate | Givaudan [givaudan.com]

7. Perfume Shrine: Definition: Resinous & Balsamic Fragrances
[perfumeshrine.blogspot.com]

8. para-anisyl acetate, 104-21-2 [thegoodscentscompany.com]

9. aurom.co.in [aurom.co.in]

10. What Are The 8 Key Balsamic Notes Used In Fragrances? [alphaaromatics.com]

To cite this document: BenchChem. [Benchmarking Ethyl-p-methoxyhydrocinnamate: A
Comparative Guide to Fragrance Performance]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b142521#benchmarking-ethyl-p-
methoxyhydrocinnamate-performance-as-a-fragrance-ingredient]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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